Cas no 2580215-49-0 (6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide)
6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2580215-49-0
- EN300-27734544
- 6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide
- 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide
-
- Inchi: 1S/C8H10N2O4S/c9-15(11,12)6-1-2-7(10-5-6)8-13-3-4-14-8/h1-2,5,8H,3-4H2,(H2,9,11,12)
- InChI Key: LMAMIHTXBJCALW-UHFFFAOYSA-N
- SMILES: S(C1=CN=C(C=C1)C1OCCO1)(N)(=O)=O
Computed Properties
- Exact Mass: 230.03612798g/mol
- Monoisotopic Mass: 230.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 99.9Ų
6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27734544-1g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 1g |
$1286.0 | 2023-09-10 | ||
| Enamine | EN300-27734544-5g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 5g |
$3728.0 | 2023-09-10 | ||
| Enamine | EN300-27734544-10g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 10g |
$5528.0 | 2023-09-10 | ||
| Enamine | EN300-27734544-0.05g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 0.05g |
$1080.0 | 2025-03-19 | |
| Enamine | EN300-27734544-0.1g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 0.1g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-27734544-0.25g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 0.25g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-27734544-0.5g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 0.5g |
$1234.0 | 2025-03-19 | |
| Enamine | EN300-27734544-1.0g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 1.0g |
$1286.0 | 2025-03-19 | |
| Enamine | EN300-27734544-2.5g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 2.5g |
$2520.0 | 2025-03-19 | |
| Enamine | EN300-27734544-5.0g |
6-(1,3-dioxolan-2-yl)pyridine-3-sulfonamide |
2580215-49-0 | 95.0% | 5.0g |
$3728.0 | 2025-03-19 |
6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide
Introduction to 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide (CAS No. 2580215-49-0)
6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580215-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridine ring substituted with a sulfonamide group and an oxygenated cyclic structure, specifically a 1,3-dioxolane moiety, which contributes to its unique chemical and biological properties.
The 1,3-dioxolan-2-yl substituent in the molecular structure of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide plays a crucial role in modulating the compound's interactions with biological targets. Dioxolane rings are known for their stability and ability to engage in hydrogen bonding, making them valuable in drug design for enhancing binding affinity and selectivity. The presence of this moiety alongside the pyridine-sulfonamide core suggests potential applications in the development of novel therapeutic agents targeting various diseases.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide more effectively. Studies have indicated that the sulfonamide group can act as a hydrogen bond acceptor, facilitating interactions with biological macromolecules such as enzymes and receptors. Additionally, the oxygen atoms within the dioxolane ring provide further opportunities for hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity.
In the context of medicinal chemistry, sulfonamides are a cornerstone class of compounds known for their broad spectrum of biological activities. The sulfonamide functional group is particularly valued for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 1,3-dioxolan-2-yl group into the pyridine-sulfonamide scaffold may enhance these properties by improving solubility, bioavailability, and metabolic stability.
One of the most compelling aspects of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide is its potential application in addressing unmet medical needs. Current research is focused on identifying novel scaffolds that can interact selectively with disease-causing targets. The structural features of this compound make it an attractive candidate for further investigation in several therapeutic areas. For example, its ability to form multiple hydrogen bonds suggests potential utility in designing kinase inhibitors or other enzyme-targeting drugs.
The synthesis of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only enhance the accessibility of the compound but also allow for structural modifications to optimize its biological activity.
Evaluation of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide in preclinical studies has revealed promising results regarding its interaction with biological targets. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, highlighting its potential as an anti-inflammatory agent. Furthermore, preliminary cell-based assays suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, warranting further exploration in oncology research.
The pharmacokinetic profile of 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide is another critical aspect that has been investigated. Studies indicate that the compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its feasibility for clinical development. Additionally, its solubility characteristics make it suitable for formulation into various dosage forms, enhancing patient compliance.
Future directions in research on 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide include exploring its mechanism of action in greater detail and conducting comprehensive preclinical safety assessments. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and aid in optimizing its design for clinical applications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits.
The development of novel pharmaceutical agents relies heavily on innovative chemical scaffolds like 6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide. Its unique structural features offer a promising foundation for designing drugs with improved efficacy and reduced side effects. As research progresses, this compound may emerge as a key player in addressing various diseases across multiple therapeutic categories.
2580215-49-0 (6-(1,3-Dioxolan-2-yl)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)